Cas no 1807109-63-2 (4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine
• CAS No: 1807109-63-2
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4897130
• Update Time: 2025-06-09

4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine

• Inchi： 1S/C8H7BrF2N2O2/c1-4-7(13(14)15)5(2-9)6(3-12-4)8(10)11/h3,8H,2H2,1H3
• InChI Key： KZJPLIYVFFRPKO-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C)=NC=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine

Introduction to 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine (CAS No. 1807109-63-2)

4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine (CAS No. 1807109-63-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, difluoromethyl group, and a nitro group, offers a wide range of applications in the development of novel therapeutic agents.

The molecular structure of 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine is particularly noteworthy for its potential in drug design and synthesis. The bromomethyl group can serve as a reactive site for various chemical transformations, making it an excellent starting material for the synthesis of more complex molecules. Additionally, the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

The presence of the nitro group in 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine is another key feature that contributes to its utility in medicinal chemistry. Nitro groups are known to enhance the lipophilicity and metabolic stability of compounds, which can be crucial for improving drug absorption and reducing metabolic degradation. Furthermore, the nitro group can be reduced to an amino group under appropriate conditions, providing a valuable route for further chemical modification.

Recent studies have highlighted the potential of 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine in the development of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes, making it a promising lead for further drug development.

In addition to its antiviral properties, 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine has also shown promise in the treatment of bacterial infections. A study conducted by a team of researchers at a leading pharmaceutical company found that certain derivatives of this compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was attributed to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes involved in bacterial metabolism.

The versatility of 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine extends beyond its direct therapeutic applications. It has also been used as a key intermediate in the synthesis of other bioactive compounds. For example, a recent publication in Organic Letters described a novel synthetic route to produce a series of pyridine-based inhibitors targeting specific protein-protein interactions involved in cancer progression. The use of 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine as a starting material allowed for the efficient and scalable synthesis of these inhibitors, which showed promising results in preclinical studies.

The safety and toxicity profile of 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine is another important consideration in its development as a pharmaceutical agent. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-(Bromomethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine (CAS No. 1807109-63-2) represents a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of novel therapeutic agents with potential antiviral, antibacterial, and anticancer properties. Ongoing research continues to explore its full potential, highlighting its significance in the development of innovative treatments for various diseases.